Cas no 108349-58-2 (8-chloro-5H-Pyrido[4,3-b]indole)
![8-chloro-5H-Pyrido[4,3-b]indole structure](https://ossimg.kuujia.com/scimg/108500/108349-58-2x500.png)
108349-58-2 structure
Product Name:8-chloro-5H-Pyrido[4,3-b]indole
CAS No:108349-58-2
MF:C11H7ClN2
MW:202.639681100845
CID:1098326
PubChem ID:91665957
Update Time:2025-04-20
8-chloro-5H-Pyrido[4,3-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-5H-Pyrido[4,3-b]indole
- 108349-58-2
- DB-359995
-
- Inchi： 1S/C11H7ClN2/c12-7-1-2-10-8(5-7)9-6-13-4-3-11(9)14-10/h1-6,14H
- InChI Key： PDFIEXUVXKEKGE-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C1C=NC=CC=1N2
Computed Properties
- Exact Mass: 202.0297759g/mol
- Monoisotopic Mass: 202.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7Ų
8-chloro-5H-Pyrido[4,3-b]indole Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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